Cas no 2229078-13-9 (3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229078-13-9
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6258930
• PubChem ID: 165666795
• Update Time: 2025-06-08

3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid
• 2229078-13-9
• EN300-1761248

• Inchi： 1S/C10H11F2NO2/c1-10(2,9(14)15)3-6-7(11)4-13-5-8(6)12/h4-5H,3H2,1-2H3,(H,14,15)
• InChI Key： MSAOBAYVUZNQLT-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CC(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid (CAS No: 2229078-13-9)

3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid, identified by the chemical compound code CAS No: 2229078-13-9, is a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of difluoropyridine and dimethylpropanoic acid moieties, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry exploration.

The 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid structure combines the electron-withdrawing effect of the difluoropyridine ring with the steric hindrance provided by the dimethylpropanoic acid side chain. This combination not only influences its solubility and metabolic stability but also enhances its interaction with biological targets. In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate enzyme activity and improve drug bioavailability. The CAS No: 2229078-13-9 identifier ensures precise chemical characterization and aids in its systematic study within academic and industrial research settings.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with higher accuracy. The 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid molecule has been subjected to molecular docking studies to evaluate its potential as an inhibitor or activator of various enzymes and receptors. Preliminary results suggest that this compound exhibits promising interactions with targets involved in inflammatory pathways and metabolic disorders. These findings align with the broader trend in drug discovery, where small molecules are being designed to modulate complex biological networks.

The synthesis of 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the pyridine ring is a critical step, as it significantly alters the electronic properties of the molecule. Techniques such as nucleophilic substitution and cross-coupling reactions are commonly employed in its synthesis. The use of advanced spectroscopic methods like NMR and mass spectrometry allows for detailed structural elucidation and confirmation of the compound's identity.

In the context of drug development, the dimethylpropanoic acid moiety in 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid plays a crucial role in determining its pharmacokinetic behavior. This side chain can enhance lipophilicity, facilitating cellular uptake and membrane permeability. Such structural features are often exploited to improve oral bioavailability, a key factor in therapeutic efficacy. Additionally, the presence of fluorine atoms can increase metabolic stability by resisting degradation from enzymatic processes.

Current research is exploring the therapeutic potential of 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid in various disease models. Studies indicate that it may have applications in treating neurological disorders by interacting with neurotransmitter receptors. Furthermore, its ability to modulate inflammatory responses makes it a candidate for anti-inflammatory therapies. The compound's unique structure also suggests potential uses in antiviral and anticancer research, where targeted inhibition of viral proteases or cancer cell proliferation pathways is desired.

The role of fluorine atoms in enhancing binding affinity is well-documented in medicinal chemistry literature. In 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid, these atoms contribute to stronger interactions with biological targets through increased electrostatic repulsion and steric effects. This property is particularly valuable when designing molecules that need to compete with endogenous substrates or inhibitors for binding sites on enzymes or receptors. The precise placement of fluorine atoms within the molecule can fine-tune its pharmacological profile, leading to improved therapeutic outcomes.

As computational methods continue to evolve, virtual screening techniques are being increasingly utilized to identify novel drug candidates like 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid. These approaches allow researchers to rapidly assess large libraries of compounds for their potential biological activity before proceeding to experimental validation. The integration of machine learning algorithms has further enhanced predictive accuracy by analyzing patterns from known active compounds. Such advancements are accelerating the discovery process and reducing time-to-market for new therapeutics.

The environmental impact of fluorinated compounds is also a subject of ongoing research. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop fluorinated compounds that balance pharmacological efficacy with environmental safety. In this regard, 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid represents an opportunity for innovation by incorporating sustainable practices into synthetic methodologies.

In conclusion,3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropanoic acid (CAS No: 2229078-13-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic avenues across multiple disease areas. As scientific understanding progresses and technological tools become more sophisticated,CAS No: 2229078-13-9 will continue to play a pivotal role in shaping future advancements in drug discovery and development.